Cas no 1705330-81-9 (benzyl N-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}carbamate)

• Product Name: benzyl N-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}carbamate
• CAS No: 1705330-81-9
• MF: C₂₂H₂₆N₂O₃S
• MW: 398.518444538116
• CID: 5366238
• Update Time: 2025-05-26

benzyl N-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• CQXUTJRXIKCFRA-UHFFFAOYSA-N
• benzyl N-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}carbamate

• Inchi： 1S/C22H26N2O3S/c1-17-7-5-6-10-19(17)20-11-12-24(13-14-28-20)21(25)15-23-22(26)27-16-18-8-3-2-4-9-18/h2-10,20H,11-16H2,1H3,(H,23,26)
• InChI Key： CQXUTJRXIKCFRA-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(N1CCC(C2=CC=CC=C2C)SCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on benzyl N-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}carbamate

Benzyl N-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}carbamate: A Comprehensive Overview

The compound with CAS No 1705330-81-9, known as benzyl N-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}carbamate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in the synthesis of drugs, agrochemicals, and other specialty chemicals. The structure of this molecule is characterized by a benzyl group attached to a carbamate moiety, which is further connected to a thiazepane ring system.

The thiazepane ring system in this compound is a seven-membered ring containing one sulfur atom and one nitrogen atom. This heterocyclic structure is known for its stability and versatility in chemical reactions. The presence of the 2-methylphenyl group at position 7 of the thiazepane ring adds to the complexity and functionality of the molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, research has shown that benzyl N-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}carbamate can serve as a precursor for the synthesis of bioactive molecules with potential therapeutic applications. The carbamate group in this compound is particularly reactive, making it an ideal candidate for various substitution reactions that can lead to the formation of novel drug candidates.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the thiazepane ring followed by the introduction of the benzyl carbamate group. The synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

The application of benzyl N-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}carbamate extends beyond pharmaceuticals. It has been explored in agrochemical research for its potential as a precursor to herbicides and insecticides. Additionally, this compound serves as a valuable building block in organic synthesis, enabling chemists to construct more complex molecules with diverse functionalities.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have focused on evaluating its biodegradability under various environmental conditions to ensure its safe use and disposal.

In conclusion, benzyl N-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}carbamate (CAS No 1705330-81-9) stands out as a versatile and promising compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across multiple industries.